Cas no 859666-17-4 ((2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one)

• Product Name: (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one
• CAS No: 859666-17-4
• MF: C₂₀H₁₈O₅
• MW: 338.353926181793
• CID: 5421884
• Update Time: 2025-06-13

(2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one Chemical and Physical Properties

Names and Identifiers

• (2Z)-2-[(4-methoxyphenyl)methylidene]-7-methyl-6-(2-oxopropoxy)-1-benzofuran-3-one
• (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

• Inchi： 1S/C20H18O5/c1-12(21)11-24-17-9-8-16-19(22)18(25-20(16)13(17)2)10-14-4-6-15(23-3)7-5-14/h4-10H,11H2,1-3H3
• InChI Key： SQPDMROYZFAUOU-UHFFFAOYSA-N
• SMILES： O1C2=C(C)C(OCC(=O)C)=CC=C2C(=O)C1=CC1=CC=C(OC)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids Aurone flavonoids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Aurone flavonoids

Additional information on (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one

Recent Advances in the Study of (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS: 859666-17-4)

The compound (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one (CAS: 859666-17-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzofuran-3-one scaffold, exhibits promising biological activities, particularly in the context of anti-inflammatory and anticancer applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its therapeutic potential in preclinical models.

One of the key findings from the latest research is the compound's ability to modulate specific signaling pathways involved in inflammation and cell proliferation. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated that this molecule selectively inhibits the NF-κB pathway, a critical regulator of inflammatory responses. The study utilized in vitro assays and molecular docking simulations to confirm the compound's binding affinity to key proteins in this pathway, providing a mechanistic basis for its anti-inflammatory effects.

In addition to its anti-inflammatory properties, (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one has shown potential as an anticancer agent. A recent preprint on bioRxiv highlighted its efficacy in inducing apoptosis in several cancer cell lines, including breast and colorectal cancer models. The researchers attributed this activity to the compound's ability to disrupt mitochondrial function and activate caspase-dependent apoptotic pathways. These findings suggest that further development of this molecule could lead to novel therapeutic options for hard-to-treat cancers.

The synthetic chemistry community has also made strides in optimizing the production of this compound. A 2024 report in Organic Process Research & Development detailed a scalable and cost-effective synthesis route for 859666-17-4, addressing previous challenges related to yield and purity. The new method employs a one-pot cascade reaction, significantly reducing the number of purification steps and improving overall efficiency. This advancement is expected to facilitate larger-scale production for future preclinical and clinical studies.

Despite these promising developments, challenges remain in the translational application of this compound. Pharmacokinetic studies have indicated relatively low oral bioavailability, prompting researchers to explore prodrug strategies and novel formulation approaches. Recent work published in the European Journal of Pharmaceutical Sciences has investigated nanoparticle-based delivery systems to enhance the compound's solubility and tissue distribution, with encouraging preliminary results in animal models.

Looking ahead, the research community anticipates that further structure-activity relationship (SAR) studies will yield derivatives with improved potency and pharmacokinetic profiles. Collaborative efforts between academic institutions and pharmaceutical companies are underway to advance the most promising candidates into clinical trials. The unique chemical structure and multifaceted biological activities of (2Z)-2-(4-methoxyphenyl)methylidene-7-methyl-6-(2-oxopropoxy)-2,3-dihydro-1-benzofuran-3-one position it as a compelling case study in the intersection of chemical biology and drug discovery.